Cas no 1522798-62-4 (1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester)

• Product Name: 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester
• CAS No: 1522798-62-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5274351
• Update Time: 2025-07-25

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester

• Inchi： 1S/C11H18O3/c1-4-13-9(12)8-11(14-8)7-5-6-10(11,2)3/h8H,4-7H2,1-3H3
• InChI Key： XBXJBCNAXQWBFX-UHFFFAOYSA-N
• SMILES： O1C2(CCCC2(C)C)C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester

Introduction to 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester (CAS No. 1522798-62-4)

1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester, identified by its CAS number 1522798-62-4, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic ester, characterized by a unique oxaspiro framework, exhibits promising pharmacological properties that make it a valuable candidate for further investigation.

The molecular structure of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester consists of a seven-membered spirocyclic ring system containing an oxygen atom, linked to a four-membered lactone moiety. The presence of two methyl groups at the 4-position and an ethyl ester substituent at the 2-carboxylic acid position contributes to its distinct chemical profile. This arrangement not only influences its physical and chemical properties but also plays a crucial role in determining its biological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding interactions with biological targets. The oxaspiro scaffold in 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester provides a versatile platform for designing molecules with enhanced binding affinity and selectivity. This has led to its exploration as a potential lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that this compound may interact with specific neurotransmitter receptors, making it a candidate for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. The spirocyclic core is particularly well-suited for modulating receptor activity due to its rigid three-dimensional structure, which can mimic natural ligands and enhance binding stability.

Additionally, the ester functionality in 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester offers flexibility in drug design by allowing modifications that can fine-tune pharmacokinetic properties. This feature is crucial for optimizing bioavailability and reducing metabolic degradation, thereby improving the overall efficacy of potential therapeutic agents derived from this scaffold.

The synthesis of 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester presents both challenges and opportunities for synthetic chemists. The spirocyclic ring system requires precise control during formation to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve the desired molecular architecture efficiently.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level, guiding the design of analogs with improved pharmacological profiles. These computational approaches are complemented by experimental validation through high-throughput screening and structure-activity relationship (SAR) studies.

The pharmaceutical industry has recognized the potential of spirocyclic compounds like 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester as valuable building blocks for drug development. Several companies are actively pursuing programs aimed at identifying novel therapeutics based on this scaffold. Early-stage clinical trials are underway to evaluate the safety and efficacy of derivatives targeting neurological and inflammatory diseases.

In conclusion,1-Oxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester (CAS No. 1522798-62-4) represents a promising area of research with significant implications for medicinal chemistry and drug discovery. Its unique structural features and demonstrated biological activity position it as a key candidate for further development into novel therapeutic agents addressing critical unmet medical needs.